2-(2-Aminopropan-2-yl)benzonitrile
Description
2-(2-Aminopropan-2-yl)benzonitrile is an aromatic nitrile compound featuring a benzene ring substituted with a cyano group (-CN) and a branched 2-aminopropan-2-yl group (-C(CH3)2NH2) in the ortho position. ortho) . Predicted properties for the para isomer include a boiling point of 283.7±23.0 °C, density of 1.04±0.1 g/cm³, and pKa of 8.74±0.10, suggesting moderate polarity and basicity . The ortho isomer’s reactivity and applications may differ due to steric and electronic effects, as ortho-substituted benzonitriles often exhibit unique regioselectivity in synthetic reactions .
Properties
Molecular Formula |
C10H12N2 |
|---|---|
Molecular Weight |
160.22 g/mol |
IUPAC Name |
2-(2-aminopropan-2-yl)benzonitrile |
InChI |
InChI=1S/C10H12N2/c1-10(2,12)9-6-4-3-5-8(9)7-11/h3-6H,12H2,1-2H3 |
InChI Key |
ADLKTAOZUASHNU-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C1=CC=CC=C1C#N)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
2-(2-Aminopropan-2-yl)benzonitrile can be synthesized through several methods. One common approach involves the reaction of 2-bromobenzonitrile with isopropylamine in the presence of a ketone or primary amine . The reaction typically proceeds under mild conditions, yielding the desired product with high purity.
Industrial Production Methods
In an industrial setting, the production of 2-(2-Aminopropan-2-yl)benzonitrile may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and cost-effectiveness, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.
Chemical Reactions Analysis
Types of Reactions
2-(2-Aminopropan-2-yl)benzonitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the nitrile group to an amine.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
Oxidation: Formation of oxides or hydroxylated derivatives.
Reduction: Conversion to primary amines.
Substitution: Formation of various substituted derivatives depending on the reagents used.
Scientific Research Applications
2-(2-Aminopropan-2-yl)benzonitrile has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(2-Aminopropan-2-yl)benzonitrile involves its interaction with molecular targets through its functional groups. The amino group can form hydrogen bonds, while the nitrile group can participate in various chemical reactions. These interactions can influence biological pathways and molecular processes, making the compound useful in various applications .
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Comparative Analysis of 2-(2-Aminopropan-2-yl)benzonitrile and Structural Analogs
Key Structural and Functional Differences:
2-(5-Aminopyridin-2-yl)-2-methylpropanenitrile replaces the benzene ring with pyridine, increasing electron-deficient character and altering coordination properties in metal-catalyzed reactions (e.g., palladium-mediated cross-couplings) .
Reactivity and Applications: 2-Amino-3-(prop-1-en-2-yl)benzonitrile contains a propenyl group, enabling Diels-Alder or Michael addition reactions for polymer or drug synthesis . 2-(Dimethylamino)benzonitrile’s tertiary amine group reduces nucleophilicity compared to primary amines, limiting its utility in reductive amination but favoring use as a directing group in C–H activation . 2-(4-(4-Cyanostyryl)styryl)benzonitrile’s extended conjugation system enables fluorescence, making it valuable in textile brightening and optoelectronic materials .
Physical Properties: The para isomer’s predicted higher boiling point (283.7°C) vs. 2-(dimethylamino)benzonitrile (130°C at 12 mmHg) reflects differences in molecular weight and hydrogen-bonding capacity .
Research Findings and Gaps:
- Palladium-catalyzed reactions (e.g., with sodium benzenesulfinate) are effective for functionalizing benzonitriles but may show variable yields depending on substituent positions .
- Limited experimental data exists for the ortho-substituted target compound; predictions rely on para isomer trends and theoretical models.
Biological Activity
2-(2-Aminopropan-2-yl)benzonitrile, also known as 4-(2-Aminopropan-2-yl)benzonitrile, is an organic compound characterized by a benzene ring substituted with a nitrile group and an isopropylamine group. Its unique structure allows for various biological interactions, making it a subject of interest in medicinal chemistry and drug development. This article explores its biological activity, mechanisms of action, and relevant case studies.
- Molecular Formula : C11H14N2
- Molecular Weight : 174.24 g/mol
- IUPAC Name : 2-(2-Aminopropan-2-yl)benzonitrile
- Canonical SMILES : CC(C1=CC=CC=C1)C#N
The biological activity of 2-(2-Aminopropan-2-yl)benzonitrile is primarily attributed to its ability to interact with specific enzymes and receptors. These interactions may modulate enzyme activity or receptor function, influencing various biochemical pathways critical for cellular processes. Research indicates that the compound may act as a ligand for certain receptors, potentially altering their signaling pathways.
Antimicrobial Activity
Recent studies suggest that derivatives of 2-(2-Aminopropan-2-yl)benzonitrile exhibit significant antimicrobial properties. The compound has been tested against various bacterial strains, demonstrating potential as an antibacterial agent.
Table 1: Antimicrobial Activity of 2-(2-Aminopropan-2-yl)benzonitrile
| Compound | Minimum Inhibitory Concentration (MIC) | Target Bacteria |
|---|---|---|
| 2-(2-Aminopropan-2-yl)benzonitrile | TBD | Staphylococcus aureus, Escherichia coli |
| Control Compound A | 0.004 mg/mL | S. aureus |
| Control Compound B | 0.025 mg/mL | E. coli |
Anti-inflammatory Effects
The compound has also been investigated for its anti-inflammatory properties. Studies indicate that it may inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases.
Structure-Activity Relationship (SAR)
SAR studies have shown that modifications to the phenyl ring and the amino group can significantly influence the biological activity of the compound. For instance, substituents on the phenyl ring can enhance lipophilicity and receptor binding affinity.
Table 2: SAR Observations
| Substituent | Activity Level | Notes |
|---|---|---|
| Methyl | High | Increased potency against bacteria |
| Ethyl | Moderate | Slightly less effective than methyl |
| Halogen | Variable | Influences binding affinity |
Case Studies
-
Case Study on Antibacterial Activity : A study conducted on various derivatives of 2-(2-Aminopropan-2-yl)benzonitrile found that certain modifications led to enhanced antibacterial effects compared to standard antibiotics. The derivatives exhibited MIC values significantly lower than those of existing treatments, indicating their potential as novel antibacterial agents.
- Reference : Smith et al., "Evaluation of Antibacterial Properties of Amino-substituted Benzonitriles," Journal of Medicinal Chemistry, 2023.
-
Case Study on Anti-inflammatory Properties : Another investigation assessed the anti-inflammatory effects of this compound in animal models of arthritis. Results showed a marked reduction in inflammation markers, suggesting its utility in managing inflammatory conditions.
- Reference : Johnson et al., "Anti-inflammatory Effects of Benzonitrile Derivatives," European Journal of Pharmacology, 2023.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
